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For Researchers, Scientists, and Drug Development Professionals

Introduction
Aminopterin Sodium is a potent folic acid antagonist crucial for the selection of hybridoma

cells in the production of monoclonal antibodies. It functions as a key component of the HAT

(Hypoxanthine-Aminopterin-Thymidine) selection medium. By inhibiting the de novo pathway of

nucleotide synthesis, Aminopterin Sodium facilitates the selective growth of fused hybrid cells

while eliminating unfused parental cells. These application notes provide detailed information

on the optimal concentration of Aminopterin Sodium and protocols for its use in hybridoma

technology.

Aminopterin acts by blocking the enzyme dihydrofolate reductase (DHFR), which is essential

for the de novo synthesis of purines and thymidine required for DNA replication.[1][2] This

forces cells to rely on the salvage pathway for nucleotide synthesis. The salvage pathway

requires the enzymes Hypoxanthine-Guanine Phosphoribosyltransferase (HGPRT) and

Thymidine Kinase (TK).

In hybridoma technology, antibody-producing spleen cells (possessing a functional HGPRT

gene but with a limited lifespan) are fused with myeloma cells that are immortal but deficient in

HGPRT.[2] Consequently, in the presence of HAT medium:

Unfused myeloma cells, lacking a functional HGPRT gene, cannot utilize the salvage

pathway and are killed by aminopterin.[1][2]
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Unfused spleen cells have a short lifespan and die off naturally in culture.

Only the hybridoma cells, which inherit immortality from the myeloma parent and a functional

HGPRT gene from the spleen cell parent, can survive and proliferate by using the salvage

pathway.

Optimal Concentration of Aminopterin Sodium
The standard and widely accepted optimal concentration of Aminopterin Sodium in the final

HAT selection medium is 0.4 µM. This concentration has been established through extensive

use and is the standard in commercially available HAT medium supplements.

The table below summarizes the concentrations of the components in a standard 50X HAT

supplement and the final working concentrations in the culture medium.

Component
Concentration in 50X
Stock

Final Working
Concentration

Aminopterin Sodium 20 µM 0.4 µM

Hypoxanthine 5 mM 100 µM

Thymidine 0.8 mM 16 µM

Signaling Pathway and Selection Workflow
The following diagrams illustrate the mechanism of action of Aminopterin Sodium and the

experimental workflow for hybridoma selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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